Cas no 180741-28-0 (2-(3-Methyl-1H-pyrazol-1-yl)succinic acid)

• Product Name: 2-(3-Methyl-1H-pyrazol-1-yl)succinic acid
• CAS No: 180741-28-0
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD03194396
• CID: 1086519
• Update Time: 2025-11-02

2-(3-Methyl-1H-pyrazol-1-yl)succinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-1H-pyrazol-1-yl)succinic acid
• 2-(3-methyl-1H-pyrazol-1-yl)succinic acid(SALTDATA: FREE)
• 2-(3-methylpyrazol-1-yl)butanedioic acid
• AG-E-30863
• AGN-PC-00OYS3
• Ambcb7182961
• CTK4D7696
• MolPort-016-631-732
• SureCN8509201

• MDL： MFCD03194396
• Inchi： 1S/C8H10N2O4/c1-5-2-3-10(9-5)6(8(13)14)4-7(11)12/h2-3,6H,4H2,1H3,(H,11,12)(H,13,14)
• InChI Key： XMOYXMGSBMYOFG-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)N1C=CC(C)=N1)=O

Computed Properties

• Exact Mass: 198.06400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 92.42000
• LogP: 0.29190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-Methyl-1H-pyrazol-1-yl)succinic acid

Recent Advances in the Study of 2-(3-Methyl-1H-pyrazol-1-yl)succinic acid (CAS: 180741-28-0)

2-(3-Methyl-1H-pyrazol-1-yl)succinic acid (CAS: 180741-28-0) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in the field.

The compound's structure, featuring a succinic acid moiety linked to a 3-methyl-1H-pyrazole ring, provides a versatile scaffold for further chemical modifications. This structural feature has been leveraged in recent research to develop novel analogs with enhanced pharmacological properties. Studies have demonstrated that 2-(3-Methyl-1H-pyrazol-1-yl)succinic acid exhibits promising activity in various biological assays, including anti-inflammatory and anti-cancer screenings.

One of the key breakthroughs in recent research involves the optimization of synthetic routes for 2-(3-Methyl-1H-pyrazol-1-yl)succinic acid. A 2023 study published in the Journal of Medicinal Chemistry reported an improved, high-yield synthesis method that reduces byproduct formation and enhances purity. This advancement is critical for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have shown that 2-(3-Methyl-1H-pyrazol-1-yl)succinic acid exhibits moderate inhibitory effects on specific inflammatory markers, such as COX-2 and TNF-α. These findings suggest potential applications in the development of new anti-inflammatory agents. Additionally, molecular docking studies have revealed that the compound may interact with key enzymatic targets involved in cancer cell proliferation, opening avenues for further investigation in oncology research.

Recent pharmacokinetic studies have also shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. While 2-(3-Methyl-1H-pyrazol-1-yl)succinic acid demonstrates good solubility and moderate bioavailability, researchers are exploring formulation strategies to improve its pharmacokinetic profile. These include the development of prodrug derivatives and nanoparticle-based delivery systems.

The safety profile of 2-(3-Methyl-1H-pyrazol-1-yl)succinic acid has been preliminarily assessed through acute toxicity studies in animal models. Results indicate a favorable safety margin at therapeutic doses, with no significant adverse effects observed. However, comprehensive toxicological evaluations, including chronic toxicity and genotoxicity studies, are still needed to fully establish its safety for potential clinical applications.

Looking forward, researchers are focusing on several key areas: (1) expanding the structure-activity relationship (SAR) studies to optimize biological activity, (2) investigating combination therapies with existing drugs, and (3) exploring novel formulations to enhance delivery and efficacy. The compound's versatility as a chemical building block continues to make it a valuable subject for ongoing research in medicinal chemistry and drug discovery.